Cas no 52489-34-6 (2-ethylbenzofuran-3-carboxylic acid)

• Product Name: 2-ethylbenzofuran-3-carboxylic acid
• CAS No: 52489-34-6
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD17257563
• CID: 3292303
• PubChem ID: 12824166
• Update Time: 2025-11-02

2-ethylbenzofuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-BENZOFURANCARBOXYLIC ACID, 2-ETHYL-
• 2-ethylbenzofuran-3-carboxylic acid
• Z1065630270
• MFCD17257563
• 2-ethyl-1-benzofuran-3-carboxylicacid
• 821-603-2
• AS-44014
• AKOS009158110
• 52489-34-6
• EN300-118652
• 2-ethyl-1-benzofuran-3-carboxylic acid
• SCHEMBL4670184
• CCA48934

• MDL： MFCD17257563
• Inchi： 1S/C11H10O3/c1-2-8-10(11(12)13)7-5-3-4-6-9(7)14-8/h3-6H,2H2,1H3,(H,12,13)
• InChI Key： TUGDACOXNMKOOC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(=O)O)=C1CC

Computed Properties

• Exact Mass: 190.062994177Da
• Monoisotopic Mass: 190.062994177Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 327.5±22.0 °C at 760 mmHg
• Flash Point: 151.9±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-ethylbenzofuran-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-ethylbenzofuran-3-carboxylic acid

2-Ethylbenzofuran-3-carboxylic Acid (CAS No. 52489-34-6): Properties, Applications, and Market Insights

2-Ethylbenzofuran-3-carboxylic acid (CAS No. 52489-34-6) is an organic compound belonging to the benzofuran family. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for heterocyclic compounds in research and industry, 2-ethylbenzofuran-3-carboxylic acid has emerged as a key intermediate in synthetic chemistry.

The molecular structure of 2-ethylbenzofuran-3-carboxylic acid consists of a benzofuran core substituted with an ethyl group at the 2-position and a carboxylic acid functional group at the 3-position. This unique arrangement imparts specific chemical properties, making it valuable for drug discovery and material synthesis. Researchers have explored its potential in developing novel bioactive molecules, particularly in the field of anti-inflammatory and antimicrobial agents.

In the pharmaceutical industry, 2-ethylbenzofuran-3-carboxylic acid serves as a building block for the synthesis of more complex molecules. Its carboxylic acid moiety allows for easy derivatization, enabling the creation of esters, amides, and other derivatives. This flexibility has made it a popular choice for medicinal chemistry projects, especially in the development of small-molecule therapeutics. Recent studies have highlighted its role in targeting specific enzymes and receptors, aligning with the growing trend of precision medicine.

Beyond pharmaceuticals, 2-ethylbenzofuran-3-carboxylic acid finds applications in agrochemicals. Its derivatives have shown promise as plant growth regulators and pest control agents. With the global push toward sustainable agriculture, this compound is being investigated for its potential to reduce the environmental impact of traditional agrochemicals. The benzofuran scaffold is known for its biodegradability, which aligns with the increasing demand for eco-friendly solutions in farming.

The material science sector has also embraced 2-ethylbenzofuran-3-carboxylic acid for its role in developing advanced polymers and functional materials. Its ability to participate in polymerization reactions makes it a valuable monomer for creating high-performance coatings and electronic materials. Researchers are exploring its use in organic electronics, such as OLEDs and solar cells, where its conjugated system enhances charge transport properties.

From a market perspective, the demand for 2-ethylbenzofuran-3-carboxylic acid is on the rise, driven by its diverse applications. The compound is commercially available through specialized chemical suppliers, with pricing influenced by purity and scale of production. As the fine chemicals market expands, particularly in regions like Asia and North America, the availability of high-purity 2-ethylbenzofuran-3-carboxylic acid is expected to improve, catering to both research and industrial needs.

In conclusion, 2-ethylbenzofuran-3-carboxylic acid (CAS No. 52489-34-6) is a multifaceted compound with significant potential across multiple industries. Its applications in pharmaceuticals, agrochemicals, and material science underscore its importance in modern chemistry. As research continues to uncover new uses for this benzofuran derivative, its relevance in scientific and industrial settings is likely to grow, making it a compound worth watching in the coming years.